Cas no 2639416-75-2 (tert-butyl 5-amino-1-isopropyl-4-methyl-pyrazole-3-carboxylate)

Tert-butyl 5-amino-1-isopropyl-4-methyl-pyrazole-3-carboxylate is a versatile pyrazole derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its tert-butyl ester group enhances stability and solubility, facilitating further functionalization, while the amino and methyl substituents offer reactive sites for selective modifications. The isopropyl group contributes to steric hindrance, improving selectivity in coupling reactions. This compound is particularly valuable in the development of heterocyclic compounds, serving as a building block for bioactive molecules. Its well-defined structure and high purity make it suitable for rigorous synthetic applications, ensuring reproducibility in research and industrial processes.

tert-butyl 5-amino-1-isopropyl-4-methyl-pyrazole-3-carboxylate structure

2639416-75-2 structure

Product Name:tert-butyl 5-amino-1-isopropyl-4-methyl-pyrazole-3-carboxylate

CAS No:2639416-75-2

MF:C₁₂H₂₁N₃O₂

MW:239.314042806625

MDL:MFCD34577303

CID:5109699

PubChem ID:165901549

Update Time:2026-03-03

tert-butyl 5-amino-1-isopropyl-4-methyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-carboxylic acid, 5-amino-4-methyl-1-(1-methylethyl)-, 1,1-dimethylethyl ester
- tert-butyl 5-amino-1-isopropyl-4-methyl-pyrazole-3-carboxylate
- MDL： MFCD34577303
- Inchi： 1S/C12H21N3O2/c1-7(2)15-10(13)8(3)9(14-15)11(16)17-12(4,5)6/h7H,13H2,1-6H3
- InChI Key： KRYIDEDTNACKJX-UHFFFAOYSA-N
- SMILES： N1(C(C)C)C(N)=C(C)C(C(OC(C)(C)C)=O)=N1

tert-butyl 5-amino-1-isopropyl-4-methyl-pyrazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2009-100MG	tert-butyl 5-amino-1-isopropyl-4-methyl-pyrazole-3-carboxylate	2639416-75-2	95%	100MG	￥ 1,320.00	2023-03-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2009-250MG	tert-butyl 5-amino-1-isopropyl-4-methyl-pyrazole-3-carboxylate	2639416-75-2	95%	250MG	￥ 2,112.00	2023-03-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2009-500MG	tert-butyl 5-amino-1-isopropyl-4-methyl-pyrazole-3-carboxylate	2639416-75-2	95%	500MG	￥ 3,524.00	2023-03-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2009-1G	tert-butyl 5-amino-1-isopropyl-4-methyl-pyrazole-3-carboxylate	2639416-75-2	95%	1g	￥ 5,280.00	2023-03-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2009-5G	tert-butyl 5-amino-1-isopropyl-4-methyl-pyrazole-3-carboxylate	2639416-75-2	95%	5g	￥ 15,840.00	2023-03-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2009-10G	tert-butyl 5-amino-1-isopropyl-4-methyl-pyrazole-3-carboxylate	2639416-75-2	95%	10g	￥ 26,400.00	2023-03-23
Enamine	EN300-27725271-1g	tert-butyl 5-amino-4-methyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylate	2639416-75-2		1g	$1256.0	2023-09-10
Enamine	EN300-27725271-5g	tert-butyl 5-amino-4-methyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylate	2639416-75-2		5g	$3645.0	2023-09-10
Enamine	EN300-27725271-10g	tert-butyl 5-amino-4-methyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylate	2639416-75-2		10g	$5405.0	2023-09-10
Enamine	EN300-27725271-0.05g	tert-butyl 5-amino-4-methyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylate	2639416-75-2	95.0%	0.05g	$1056.0	2025-03-20